1-Fluoronaphthalene-2-sulfonamide

• IUPAC Name: 1-fluoronaphthalene-2-sulfonamide
• InChI: InChI=1S/C10H8FNO2S/c11-10-8-4-2-1-3-7(8)5-6-9(10)15(12,13)14/h1-6H,(H2,12,13,14)
• InChI Key: MLVVJKBUPUAEGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2F)S(=O)(=O)N
• Molecular Formula: C10H8FNO2S
• Molecular Weight: 225.24 g/mol

Description

1-Fluoronaphthalene-2-sulfonamide is a compound with the CAS Number: 1874267-46-5. It has a molecular weight of 225.24 and is a powder at room temperature.

Synthesis Analysis

The synthesis of sulfonamides, such as 1-Fluoronaphthalene-2-sulfonamide, has been explored in various studies. One approach involves the oxidative coupling of thiols and amines. This method is advantageous as it does not require additional pre-functionalization and de-functionalization steps, which simplifies the synthetic routes and reduces waste generation.

Molecular Structure Analysis

The InChI code for 1-Fluoronaphthalene-2-sulfonamide is 1S/C10H8FNO2S/c11-10-8-4-2-1-3-7 (8)5-6-9 (10)15 (12,13)14/h1-6H, (H2,12,13,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

1-Fluoronaphthalene-2-sulfonamide is a powder at room temperature. It has a molecular weight of 225.24. More specific physical and chemical properties may require further experimental analysis.

Scientific Research Applications

Fluorescent Imaging in Tumors

1-Fluoronaphthalene-2-sulfonamide (abbreviated as SN-2NI ) belongs to a class of sulfonamide-containing naphthalimide derivatives. . Here’s why it’s relevant:

• Background : A tumor-targeting fluorescent probe is crucial for noninvasive cancer detection. .
• .

Mechanism of Action

Target of Action

1-Fluoronaphthalene-2-sulfonamide, like other sulfonamides, primarily targets the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth and survival .

Mode of Action

1-Fluoronaphthalene-2-sulfonamide acts as a competitive inhibitor of dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid . By inhibiting this reaction, 1-Fluoronaphthalene-2-sulfonamide prevents the synthesis of folic acid, thereby inhibiting bacterial growth .

Biochemical Pathways

The inhibition of dihydropteroate synthetase by 1-Fluoronaphthalene-2-sulfonamide affects the folic acid metabolism cycle . This disruption can lead to a deficiency of folic acid, which is necessary for the synthesis of nucleic acids and the growth and multiplication of bacteria .

Pharmacokinetics

Sulfonamides in general are known to be readily absorbed orally . They are widely distributed throughout all tissues, with high levels achieved in pleural, peritoneal, synovial, and ocular fluids .

Result of Action

The primary result of the action of 1-Fluoronaphthalene-2-sulfonamide is the inhibition of bacterial growth . By preventing the synthesis of folic acid, it disrupts the production of nucleic acids, thereby inhibiting the growth and multiplication of bacteria .

Safety and Hazards

The safety data sheet for 1-Fluoronaphthalene-2-sulfonamide indicates that it should be stored at room temperature. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection.